2-Bromo-1,5-ditert-butyl-3-methylbenzene

• Molecular Formula: C15H23Br
• Molecular Weight: 283.25 g/mol
• IUPAC Name: 2-bromo-1,5-ditert-butyl-3-methylbenzene
• InChI: InChI=1S/C15H23Br/c1-10-8-11(14(2,3)4)9-12(13(10)16)15(5,6)7/h8-9H,1-7H3
• InChI Key: QGOOWRLRONTWJB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)C(C)(C)C)C(C)(C)C)Br
• Canonical SMILES: CC1=CC(=CC(=C1Br)C(C)(C)C)C(C)(C)C

Description

2-Bromo-1,5-ditert-butyl-3-methylbenzene is a chemical compound that is commonly used in scientific research. It is also known as 2-bromo-3-methyl-1,5-di-tert-butylbenzene or 2-bromo-mesitylene. This compound belongs to the class of organic compounds known as bromobenzenes, which are aromatic compounds containing a bromine atom attached to a benzene ring. In

Mechanism of Action

The mechanism of action of 2-Bromo-1,5-ditert-butyl-3-methylbenzene is not fully understood. However, it is known to act as an electrophile due to the presence of the bromine atom, which can react with nucleophiles such as amines and alcohols. It is also known to undergo halogen-metal exchange reactions, which can be used to prepare a variety of organometallic compounds.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, it is not used in drug development or medical treatments and therefore does not have any known therapeutic effects or side effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Bromo-1,5-ditert-butyl-3-methylbenzene in lab experiments is its high purity and stability, which makes it a reliable reference compound. It is also readily available and can be synthesized in large quantities. However, it has limited solubility in common organic solvents, which can make it challenging to work with in certain experiments.

Future Directions

For research include the development of new synthetic methods and the preparation of new organic materials with specific properties.

Synthesis Methods

2-Bromo-1,5-ditert-butyl-3-methylbenzene can be synthesized through a reaction between 2-bromo-3-methylphenol and tert-butyl chloride in the presence of a base such as potassium carbonate. The reaction yields this compound as the main product. This synthesis method is simple and efficient, and the compound can be obtained in high yield.

Scientific Research Applications

2-Bromo-1,5-ditert-butyl-3-methylbenzene is widely used in scientific research as a reference compound in various fields such as organic chemistry, medicinal chemistry, and materials science. It is used as a starting material for the synthesis of other organic compounds, such as ligands for metal complexes, and as a building block for the preparation of organic materials with specific properties. It is also used as a standard compound in gas chromatography and mass spectrometry.